Cas no 1214351-62-8 (5-Bromo-2-(difluoromethoxy)-3-fluoropyridine)

• Product Name: 5-Bromo-2-(difluoromethoxy)-3-fluoropyridine
• CAS No: 1214351-62-8
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• MDL: MFCD14698385
• CID: 4686244
• PubChem ID: 46311531
• Update Time: 2025-06-30

5-Bromo-2-(difluoromethoxy)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(difluoromethoxy)-3-fluoropyridine
• 5-Bromo-2-(difluoromethoxy)-3-fluoropyridine

• MDL： MFCD14698385
• Inchi： 1S/C6H3BrF3NO/c7-3-1-4(8)5(11-2-3)12-6(9)10/h1-2,6H
• InChI Key： MEOKCSLNZFBSEM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)F)OC(F)F

Computed Properties

• Exact Mass: 240.935
• Monoisotopic Mass: 240.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1

Additional information on 5-Bromo-2-(difluoromethoxy)-3-fluoropyridine

5-Bromo-2-(difluoromethoxy)-3-fluoropyridine: A Comprehensive Overview

5-Bromo-2-(difluoromethoxy)-3-fluoropyridine (CAS No. 1214351-62-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound, characterized by its unique pyridine ring structure, incorporates bromine, fluorine, and difluoromethoxy substituents, making it a versatile building block for various applications. Recent advancements in synthetic methodologies and its incorporation into bioactive molecules have further underscored its importance in modern chemical research.

The pyridine ring serves as the core structure of 5-Bromo-2-(difluoromethoxy)-3-fluoropyridine, with substituents strategically positioned at the 2-, 3-, and 5-positions. The presence of a difluoromethoxy group at the 2-position introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. Similarly, the bromine and fluorine atoms at the 5- and 3-positions, respectively, contribute to the molecule's electronic properties and enhance its potential for participation in various chemical transformations.

Recent studies have highlighted the role of 5-Bromo-2-(difluoromethoxy)-3-fluoropyridine as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to develop novel antifungal agents with enhanced efficacy against plant pathogens. The ability of this compound to undergo nucleophilic aromatic substitution reactions has been exploited to introduce diverse functional groups, thereby expanding its utility in drug discovery.

In addition to its role in pharmaceuticals, 5-Bromo-2-(difluoromethoxy)-3-fluoropyridine has found applications in agrochemistry. Its derivatives have been investigated for their potential as herbicides and insecticides, offering a sustainable approach to crop protection. The compound's stability under various environmental conditions makes it an attractive candidate for agricultural applications.

The synthesis of 5-Bromo-2-(difluoromethoxy)-3-fluoropyridine involves a multi-step process that typically begins with the preparation of a suitable pyridine derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental impact. For example, the use of palladium-catalyzed coupling reactions has facilitated the introduction of bromine and fluorine substituents with high precision.

From a materials science perspective, 5-Bromo-2-(difluoromethoxy)-3-fluoropyridine has been explored as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. Its electronic properties make it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Ongoing research is focused on optimizing its performance in these contexts through structural modifications.

In conclusion, 5-Bromo-2-(difluoromethoxy)-3-fluoropyridine (CAS No. 1214351-62-8) stands as a testament to the ingenuity of modern chemical synthesis. Its versatility across multiple disciplines underscores its significance as a valuable tool in contemporary research. As scientific understanding continues to evolve, this compound is poised to play an even greater role in shaping future innovations across various industries.